2-(Trifluoromethoxy)phenylacetic acid

• IUPAC Name: 2-[2-(trifluoromethoxy)phenyl]acetic acid
• InChI: InChI=1S/C9H7F3O3/c10-9(11,12)15-7-4-2-1-3-6(7)5-8(13)14/h1-4H,5H2,(H,13,14)
• InChI Key: QFLBBLZROQPTAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC(=O)O)OC(F)(F)F
• Molecular Formula: C9H7F3O3
• DSSTOX Substance ID: DTXSID30380468
• Molecular Weight: 220.14 g/mol
• CAS No.: 220239-67-8

Description

2-(Trifluoromethoxy)phenylacetic acid is a useful research compound. Its molecular formula is C9H7F3O3 and its molecular weight is 220.14 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthetic Applications

2-(Trifluoromethoxy)phenylacetic acid and its derivatives have been used in various synthetic applications. For example, Erickson and Mckennon (2000) demonstrated that enolization of 2-(2′-pyridyloxy)phenylacetic acid esters could induce a Truce–Smiles rearrangement, producing pyridine substituted 2-benzofuranones (Erickson & Mckennon, 2000). This shows the potential for creating novel compounds with pharmaceutical applications.

Antimicrobial Activity

The antimicrobial properties of derivatives of phenylacetic acid have been studied, with some compounds showing promising results. Bedair et al. (2006) found that condensation of 4-aminophenylacetic acid with phthalic anhydride led to compounds with notable antimicrobial activities (Bedair et al., 2006).

Pharmaceutical Industry Applications

Phenylacetic acid is widely used in the pharmaceutical industry, particularly for antibiotic production. Wasewar et al. (2015) explored the recovery of phenylacetic acid from aqueous waste, highlighting its significance in pharmaceutical manufacturing processes (Wasewar et al., 2015).

Penicillin Production

The role of phenylacetic acid in penicillin production has been a subject of historical interest. Moyer and Coghill (1947) discovered that adding phenylacetic acid to the culture medium increased total penicillin yield, underscoring its importance in antibiotic synthesis (Moyer & Coghill, 1947).

Electrochemical Synthesis

Phenylacetic acid derivatives have been synthesized through electrochemical methods. Jeffery, Johansen, and Meisters (1978) prepared various amino acids by electrochemical reductive amination of keto acids, demonstrating the versatility of phenylacetic acid derivatives in chemical synthesis (Jeffery et al., 1978).

Organic Synthesis

Phenylacetic acid derivatives have been employed in various organic syntheses, such as the oxidative decarboxylative arylation of benzothiazoles, as explored by Song, Feng, and Zhou (2013). This method used phenylacetic acids in a Cu(II)-catalyzed process, indicating their utility in complex organic reactions (Song et al., 2013).

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system.

Future Directions

The trifluoromethoxy functional group has received increasing attention in recent years due to its distinctive properties such as good metabolic stability, appropriate lipophilicity, and special electrical properties. The development of new reagents and new strategies of direct trifluoromethoxylation are attracting the enthusiasm of many fluorine chemical workers. It is expected that many novel applications of trifluoromethoxylated compounds will be discovered in the future.

Mechanism of Action

Target of Action

It has been used in the synthesis of potential antithrombotics and lipoxygenase inhibitors . This suggests that it may interact with enzymes or receptors involved in blood clotting and inflammation, respectively.

Mode of Action

Its use in the synthesis of potential antithrombotics and lipoxygenase inhibitors suggests that it may inhibit these enzymes, thereby preventing blood clot formation and reducing inflammation .

Biochemical Pathways

Given its potential role as an antithrombotic and lipoxygenase inhibitor, it may affect the coagulation cascade and arachidonic acid metabolism .

Result of Action

Its potential antithrombotic and anti-inflammatory effects suggest that it may prevent blood clot formation and reduce inflammation at the molecular and cellular levels .

Biochemical Analysis

Biochemical Properties

2-(Trifluoromethoxy)phenylacetic acid plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been used in the synthesis of potential antithrombotics and lipoxygenase inhibitors . The interactions of this compound with these biomolecules are crucial for its biochemical activity. The nature of these interactions often involves binding to specific active sites on enzymes, leading to inhibition or activation of enzymatic activity.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, its interaction with lipoxygenase can alter the production of signaling molecules involved in inflammation and other cellular responses . Additionally, this compound can impact gene expression by modulating transcription factors and other regulatory proteins.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. These interactions can lead to enzyme inhibition or activation, changes in gene expression, and alterations in cellular signaling pathways. For instance, its role as a potential lipoxygenase inhibitor involves binding to the enzyme’s active site, preventing the conversion of arachidonic acid to leukotrienes . This inhibition can have significant effects on inflammatory responses and other physiological processes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. Its stability and degradation are important factors to consider. The compound is generally stable under ambient temperature conditions Long-term studies are necessary to fully understand its degradation pathways and any potential long-term effects on cellular function

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects such as anti-inflammatory activity. At higher doses, it could potentially cause toxic or adverse effects. Studies have shown that there are threshold effects, where the compound’s activity significantly changes beyond a certain dosage . It is crucial to determine the optimal dosage to maximize therapeutic benefits while minimizing potential risks.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism. For example, it may undergo phase I and phase II metabolic reactions, including oxidation, reduction, and conjugation . These metabolic processes can affect the compound’s activity and its overall impact on metabolic flux and metabolite levels.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its function. It may interact with specific transporters or binding proteins that facilitate its movement across cellular membranes . Additionally, its localization and accumulation within certain tissues can influence its activity and effectiveness.

Subcellular Localization

The subcellular localization of this compound can affect its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications . Understanding its subcellular distribution is essential for elucidating its mechanism of action and potential therapeutic applications.

Synthesis routes and methods

Procedure details

2-Trifluoromethoxyphenylacetonitrile (0.49 g, 2.6 mmol) from Step 3 above was refluxed for 3 h in a 1:1 mixture of acetic acid and concentrated aqueous HCl. The solvents were removed under reduced pressure. The residue was partitioned between EtOAc (75 mL) and water (2×25 mL). The organic phase was separated, dried (MgSO4), filtered, and evaporated under reduced pressure to give 2-trifluoromethoxyphenylacetic acid as an amorphous solid (HPLC retention time=6.8 min (method A)).